![molecular formula C8H13N7S B385251 Bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazine-3-thiol CAS No. 620590-31-0](/img/structure/B385251.png)
Bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazine-3-thiol
Overview
Description
“Bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazine-3-thiol” is a chemical compound with the molecular formula C8H13N7S and a molecular weight of 239.3 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13N7S/c1-3-9-5-11-6 (10-4-2)15-7 (12-5)13-14-8 (15)16/h3-4H2,1-2H3, (H,14,16) (H2,9,10,11,12,13) . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Anti-Breast Cancer Agents
The study by Thabet et al. synthesized novel bis(1,2,4-triazolo[3,4-b][1,3,4]thiadiazines) and evaluated their cytotoxicity and apoptosis induction. Compound 8i exhibited remarkable cytotoxic activity against MDA-MB-231 breast cancer cells, outperforming the drug Erlotinib. It also demonstrated dual enzyme inhibition of PARP-1 and EGFR, making it a potential anti-breast cancer agent .
Energetic Materials
Researchers have explored the design of next-generation fused ring energetic materials using [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based compounds. Understanding the relationship between weak interactions and sensitivity is crucial for tailoring these materials for various applications .
Apoptosis Modulation
The derivative of [1,2,4]triazolo[4,3-a]quinoxaline upregulated pro-apoptotic proteins (BAX) and caspases (caspase-3 and -9) while downregulating the pro-oncogenic Bcl-2 protein. This modulation of apoptosis pathways holds promise for cancer therapy .
Luminescent Properties
Bis[1,2,4]triazolo[4,3-b:3,4-f][1,2,4,5]tetrazines exhibit weak luminescent properties in solution. Their quasi-reversible electroreduction peaks and ambipolar semiconductor behavior make them interesting for optoelectronic applications .
Transition Metal-Free Synthesis
The two-step route to derivatives of bis[1,2,4]triazolo[4,3-b:3,4-f][1,2,4,5]tetrazines is convenient and transition metal-free. These compounds could find applications in materials science and beyond .
Safety And Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
5,7-bis(ethylamino)-2H-[1,2,4]triazolo[4,3-a][1,3,5]triazine-3-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N7S/c1-3-9-5-11-6(10-4-2)15-7(12-5)13-14-8(15)16/h3-4H2,1-2H3,(H,14,16)(H2,9,10,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNFQERGRIVUQFQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC2=NNC(=S)N2C(=N1)NCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N7S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazine-3-thiol | |
CAS RN |
620590-31-0 |
Source
|
| Record name | bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazine-3-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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